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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the binding affinity of Razaxaban Hydrochloride to its

target, Factor Xa (FXa). Razaxaban is a potent, orally bioavailable, and selective direct inhibitor

of Factor Xa, a critical enzyme in the blood coagulation cascade.[1] By directly binding to FXa,

Razaxaban effectively blocks the conversion of prothrombin to thrombin, thereby exerting its

anticoagulant effect.

Quantitative Binding Affinity Data
The binding affinity of Razaxaban for Factor Xa has been quantified, demonstrating its high

potency. The inhibition constant (Ki) is a measure of the inhibitor's binding affinity, with a lower

Ki value indicating a stronger affinity.

Compound Parameter Value (nM) Organism

Razaxaban Ki 0.19 Human

Data sourced from DrugBank.
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The determination of the binding affinity of a Factor Xa inhibitor like Razaxaban is commonly

performed using a chromogenic assay. This method measures the residual activity of Factor Xa

after incubation with the inhibitor.

Principle:

The assay relies on a specific chromogenic substrate for Factor Xa. When cleaved by active

Factor Xa, the substrate releases a colored product (p-nitroaniline), which can be quantified by

measuring its absorbance at a specific wavelength (typically 405 nm).[2][3][4] The presence of

an inhibitor reduces the amount of active Factor Xa, leading to a decrease in color

development. The degree of inhibition is proportional to the concentration of the inhibitor.

Materials:

Purified human Factor Xa

Razaxaban Hydrochloride (or other test inhibitor)

Chromogenic Factor Xa substrate (e.g., S-2222)

Assay Buffer (e.g., Tris-HCl buffer with physiological pH and salt concentration)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure:

Reagent Preparation:

Prepare a stock solution of Razaxaban Hydrochloride in a suitable solvent (e.g., DMSO).

Prepare serial dilutions of the Razaxaban stock solution in assay buffer to create a range

of inhibitor concentrations.

Prepare solutions of human Factor Xa and the chromogenic substrate in assay buffer at

their optimal concentrations.
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Assay Protocol:

To the wells of a 96-well microplate, add a fixed volume of the assay buffer.

Add a small volume of the various concentrations of Razaxaban (or a vehicle control for

the uninhibited reaction).

Add a fixed amount of human Factor Xa to each well and incubate for a predetermined

period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor

to bind to the enzyme.

Initiate the enzymatic reaction by adding the chromogenic substrate to each well.

Monitor the change in absorbance at 405 nm over time using a microplate reader.

Data Analysis:

Calculate the initial reaction velocity (rate of color development) for each inhibitor

concentration.

Plot the reaction velocity against the inhibitor concentration.

Determine the IC50 value, which is the concentration of the inhibitor that causes 50%

inhibition of Factor Xa activity.

The inhibition constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff

equation, provided the substrate concentration and its Michaelis-Menten constant (Km)

are known.

Visualizations
Signaling Pathway: Coagulation Cascade and Factor Xa Inhibition
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Caption: Inhibition of the coagulation cascade by Razaxaban.

Experimental Workflow: Chromogenic Factor Xa Inhibition Assay
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Caption: Workflow for determining Factor Xa inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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